Cas no 1033203-45-0 (2-Bromo-5-chloro-4-fluoroPyridine)

• Product Name: 2-Bromo-5-chloro-4-fluoroPyridine
• CAS No: 1033203-45-0
• MF: C₅H₂BrClFN
• MW: 210.431482791901
• MDL: MFCD11100659
• CID: 2196781
• PubChem ID: 66524259
• Update Time: 2025-06-08

2-Bromo-5-chloro-4-fluoroPyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-fluoroPyridine
• DTXSID40735127
• SY345877
• D83283
• MFCD11100659
• SCHEMBL20270469
• BS-51174
• CS-0161317
• AKOS015966474
• AB63114
• 1033203-45-0

• MDL： MFCD11100659
• Inchi： 1S/C5H2BrClFN/c6-5-1-4(8)3(7)2-9-5/h1-2H
• InChI Key： ILSSNAJRGIAISE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CN=1)Cl)F

Computed Properties

• Exact Mass: 208.90432g/mol
• Monoisotopic Mass: 208.90432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.43g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-5-chloro-4-fluoroPyridine

Recent Advances in the Application of 2-Bromo-5-chloro-4-fluoroPyridine (CAS: 1033203-45-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-chloro-4-fluoroPyridine (CAS: 1033203-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heteroaromatic scaffold serves as a critical building block in the synthesis of complex molecules, particularly in the construction of pharmacophores for targeted therapies. Recent studies have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for fluorinated pyridine derivatives, which are increasingly important in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Bromo-5-chloro-4-fluoroPyridine in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of novel kinase inhibitors with improved selectivity profiles. The researchers utilized this compound as a key intermediate to introduce halogenated pyridine motifs into lead compounds, resulting in enhanced binding affinity and metabolic stability. The study reported a 40% increase in inhibitory activity against specific cancer-related kinases compared to non-halogenated analogs.

In parallel, advancements in synthetic methodologies have expanded the applications of 1033203-45-0. A recent Organic Letters publication (2024) described a novel photoredox-catalyzed functionalization protocol that allows for late-stage diversification of the 2-Bromo-5-chloro-4-fluoroPyridine scaffold. This approach significantly reduces synthetic steps and improves yields for complex pharmaceutical intermediates, addressing previous challenges in scalability. The research team achieved an 85% yield in the gram-scale production of a PDE4 inhibitor precursor using this methodology.

The unique electronic properties imparted by the combination of bromo, chloro, and fluoro substituents on the pyridine ring make 1033203-45-0 particularly valuable for structure-activity relationship (SAR) studies. Recent computational analyses published in ACS Omega (2024) have elucidated how these substituents influence molecular conformation and electronic distribution, providing critical insights for rational drug design. The study employed density functional theory (DFT) calculations to predict reactivity patterns that were subsequently validated experimentally.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in Nuclear Medicine and Biology detailed the use of 2-Bromo-5-chloro-4-fluoroPyridine as a precursor for fluorine-18 labeled compounds, demonstrating its potential in positron emission tomography (PET) tracer development. The researchers achieved a radiochemical yield of 72% with excellent purity, highlighting the compound's suitability for radiopharmaceutical applications.

Ongoing research continues to explore the full potential of this versatile building block. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. The unique reactivity profile of 1033203-45-0, particularly the differential reactivity of its halogen substituents, offers exciting opportunities for the development of next-generation therapeutics with improved specificity and reduced off-target effects.